Cas no 2228568-18-9 (4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine)

4,4-Difluoro-1-(2-fluoroethyl)cyclohexylmethanamine is a fluorinated cyclohexylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluorinated cyclohexyl core and a fluoroethylamine side chain, which may enhance metabolic stability and bioavailability. The presence of fluorine atoms can influence lipophilicity and binding affinity, making it a valuable intermediate in drug discovery. This compound is particularly useful for medicinal chemistry studies targeting CNS or enzyme modulation due to its balanced physicochemical properties. High-purity synthesis ensures reproducibility in research applications. Proper handling is advised due to its reactive functional groups.

4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine structure

2228568-18-9 structure

Product Name:4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine

CAS No:2228568-18-9

MF:C₉H₁₆F₃N

MW:195.225253105164

CID:5767302

PubChem ID:165841047

Update Time:2025-06-07

4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

- [4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
- EN300-1949693
- 2228568-18-9
- 4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine
- Inchi： 1S/C9H16F3N/c10-6-5-8(7-13)1-3-9(11,12)4-2-8/h1-7,13H2
- InChI Key： AIDJALGOCOQKOU-UHFFFAOYSA-N
- SMILES： FC1(CCC(CN)(CCF)CC1)F

Computed Properties

Exact Mass: 195.12348400g/mol
Monoisotopic Mass: 195.12348400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26Å²

4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1949693-1g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	1g	$1343.0	2023-09-17
Enamine	EN300-1949693-5g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	5g	$3894.0	2023-09-17
Enamine	EN300-1949693-10g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	10g	$5774.0	2023-09-17
Enamine	EN300-1949693-0.05g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	0.05g	$1129.0	2023-09-17
Enamine	EN300-1949693-0.1g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	0.1g	$1183.0	2023-09-17
Enamine	EN300-1949693-0.25g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	0.25g	$1235.0	2023-09-17
Enamine	EN300-1949693-0.5g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	0.5g	$1289.0	2023-09-17
Enamine	EN300-1949693-1.0g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	1g	$1643.0	2023-05-31
Enamine	EN300-1949693-2.5g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	2.5g	$2631.0	2023-09-17
Enamine	EN300-1949693-5.0g	[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine	2228568-18-9	5g	$4764.0	2023-05-31